Phenyl Isothiocyanate

• IUPAC Name: isothiocyanatobenzene
• InChI: InChI=1S/C7H5NS/c9-6-8-7-4-2-1-3-5-7/h1-5H
• InChI Key: QKFJKGMPGYROCL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N=C=S
• Molecular Formula: C7H5NS
• DSSTOX Substance ID: DTXSID0021129
• Molecular Weight: 135.19 g/mol
• Physical Description: Liquid; [Merck Index] Colorless liquid; [Sigma-Aldrich MSDS]
• Vapor Pressure: 1.5 [mmHg]
• CAS RN: 103-72-0

Description

Synthesis Analysis

PITC is synthesized through the reaction of aniline with carbon disulfide in the presence of an alkali, followed by treatment with chloramine to yield the phenyl isothiocyanate. This process underscores the compound's accessibility for laboratory and industrial applications.

Molecular Structure Analysis

The molecular structure of this compound consists of a phenyl ring attached to an isothiocyanate group (-N=C=S). This structure is pivotal for its chemical reactivity, allowing it to engage in various chemical reactions, including nucleophilic addition and cycloaddition reactions.

Chemical Reactions and Properties

This compound participates in numerous chemical reactions, leveraging its electrophilic carbon in the isothiocyanate group. It is known for its role in the synthesis of thioureas, ureas, and guanidines through reactions with amines, amides, and imines, respectively. These reactions are crucial for the production of pharmaceuticals, agrochemicals, and dyestuffs.

Physical Properties Analysis

PITC is a colorless to pale yellow liquid with a pungent odor. It has a boiling point of approximately 222°C and is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These physical properties make it manageable for use in various chemical syntheses and analytical procedures.

Chemical Properties Analysis

The chemical behavior of this compound is predominantly characterized by its isothiocyanate group. This functionality is highly reactive toward nucleophiles, enabling the compound to form stable covalent bonds with various nucleophilic partners. Its stability and reactivity are influenced by the electronic effects of the phenyl group, which can affect the reactivity of the isothiocyanate moiety in specific contexts.

For detailed scientific research and further exploration of this compound's applications and properties, refer to the following sources:

• Inhibition of Carcinogenesis by Isothiocyanates (Hecht, 2000)
• Biological Targets of Isothiocyanates (Brown & Hampton, 2011)
• Substituted Acyl Thioureas and Acyl Thiosemicarbazides: Synthesis and Biological Activity (Kholodniak & Kovalenko, 2022)
• Recent Progress in the Study of Natural Active Isothiocyanates (Ha, 2015)

Scientific Research Applications

• Chemopreventive Properties and Induction of Apoptosis : Phenyl isothiocyanate is associated with chemopreventive functions, particularly in cancer research. It induces apoptosis in certain cell types and activates caspase-3-like protease activity, suggesting a potential mechanism for its anticarcinogenic effects (Yu et al., 1998).

• Use in Analytical Chemistry : this compound serves as a reagent in the enantioresolution of amino acids, demonstrating its utility in analytical chemistry. It alters the enantioselectivity of amino acids, which is essential for understanding the stereochemistry of these compounds (Chen, 2003).

• Nematode Management in Agriculture : Research shows that this compound has toxic effects on certain plant-parasitic nematodes. This suggests its potential use in managing nematode populations in agricultural settings (Zasada & Ferris, 2003).

• Antimicrobial Applications : this compound can be covalently bonded to surfaces for antimicrobial applications. It shows potential in creating contact-active antimicrobial surfaces, which could be useful in packaging and other industries requiring sterile conditions (Saini et al., 2015).

• Cancer Research : Studies indicate that this compound can inhibit carcinogenic effects of certain compounds, suggesting its potential as a chemopreventive agent in cancer research (Wattenberg, 1977).

• Bioconjugation in Medicinal Chemistry : this compound is used in the bioconjugation of biomolecules, highlighting its role in the development of new labeling agents for diagnostics and target discovery (Petri et al., 2020).

• Prevention and Control of Biofilms : this compound has shown effectiveness in preventing and controlling biofilms of certain bacteria, which has implications for its use as a disinfectant (Abreu et al., 2014).

• Molecular Association Studies : this compound has been studied for its molecular association properties, which is important for understanding its interactions and behavior in different solvents (Dutkiewicz, 1982).

Mechanism of Action

Target of Action

Phenyl Isothiocyanate (PITC) is primarily used as a reagent in reversed phase High-Performance Liquid Chromatography (HPLC) and is known as Edman’s reagent . It is used for analyzing secondary amines . It is also known to interact with bacterial cells, causing changes in membrane properties .

Mode of Action

PITC is an electrophilic compound, meaning it has a tendency to attract electrons. This property allows it to react readily with various amines . In the context of its use as Edman’s reagent, PITC reacts with the N-terminus of a polypeptide chain to form a phenylthiocarbamyl derivative .

Biochemical Pathways

Isothiocyanates, including PITC, exhibit various biological characteristics, including antimicrobial, anti-inflammatory, and anticancer properties . They serve as valuable platforms for versatile transformations in synthetic chemistry . Once inside the cells, isothiocyanates engage in a reaction with glutathione, catalyzed by the enzyme glutathione S-transferase (GST) .

Pharmacokinetics

The pharmacokinetics of isothiocyanates, a group that includes PITC, are complex and involve absorption, distribution, metabolism, and excretion (ADME). They are metabolized by glutathione S-transferase in the liver, with the glutathione conjugate of the isothiocyanate undergoing further conversion to mercapturic acid .

Result of Action

The interaction of PITC with bacterial cells results in changes in membrane properties, including a decrease in negative surface charge, an increase in surface hydrophilicity, and an increase in electron donor characteristics . These changes can affect the function and viability of the cells.

Safety and Hazards

Phenyl Isothiocyanate is toxic if swallowed and causes severe skin burns and eye damage. It may cause an allergic skin reaction and allergy or asthma symptoms or breathing difficulties if inhaled. It is also combustible.

Future Directions

Future research directions could involve the development of more sustainable synthesis methods for isothiocyanates.

Biochemical Analysis

Biochemical Properties

Phenyl isothiocyanate participates in dehydration reactions of alcohols . It is widely used for the synthesis of various biologically important heterocyclic compounds . It is also known to interact with enzymes such as glutathione S-transferase (GST) .

Cellular Effects

Isothiocyanates, including this compound, have been reported to regulate the expressions of protein kinases involved in cell cycle progression . They have various biological characteristics, including antimicrobial, anti-inflammatory, and anticancer properties .

Molecular Mechanism

This compound exerts its effects at the molecular level through various mechanisms. For instance, it is known to engage in a reaction with glutathione, catalyzed by the enzyme glutathione S-transferase (GST) . This interaction plays a crucial role in its mechanism of action.

Temporal Effects in Laboratory Settings

This compound is used in the Edman degradation process, where it reacts with the N-terminal amino group . The amino-terminal residue is then labeled and cleaved from the peptide as phenylthiohydantoin . This process can be repeated for the rest of the residues, separating one residue at a time .

Dosage Effects in Animal Models

, antimicrobial, anti-inflammatory, and anticancer activities.

Metabolic Pathways

This compound is involved in the metabolic pathways of amino acids . It participates in the bioconversion process with glucosinolates as the substrate and is catalyzed with β-thioglucosidase .

Transport and Distribution

It is known that isothiocyanates are sulfur analogues of isocyanates and isomers of thiocyanates .

Subcellular Localization

It is known to be used in the Edman degradation process, where it reacts with the N-terminal amino group . This suggests that it may interact with proteins at the subcellular level.

Synthesis routes and methods

Procedure details